Cas no 1805470-22-7 (Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate)

Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate is a fluorinated aromatic ester featuring both trifluoromethyl and iodine substituents, offering unique reactivity for advanced synthetic applications. The presence of electron-withdrawing trifluoromethyl groups enhances the compound's stability and influences its electrophilic properties, making it valuable in cross-coupling reactions and as a building block for pharmaceuticals or agrochemicals. The iodine moiety provides a versatile handle for further functionalization via metal-catalyzed transformations. Its high purity and well-defined structure ensure consistent performance in demanding chemical processes. This compound is particularly useful in the development of fluorinated organic materials and bioactive molecules, where precise control over molecular architecture is critical.
Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate structure
1805470-22-7 structure
Product Name:Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate
CAS No:1805470-22-7
MF:C10H5F6IO2
MW:398.04039645195
CID:4964772
Update Time:2025-05-28

Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate
    • Inchi： 1S/C10H5F6IO2/c1-19-8(18)6-4(9(11,12)13)2-3-5(7(6)17)10(14,15)16/h2-3H,1H3
    • InChI Key： VPYFMXPPSOGFOY-UHFFFAOYSA-N
    • SMILES： IC1=C(C(F)(F)F)C=CC(C(F)(F)F)=C1C(=O)OC

Computed Properties

  • Exact Mass: 397.92385 g/mol
  • Monoisotopic Mass: 397.92385 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3
  • Molecular Weight: 398.04

Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013034015-1g
Methyl 3,6-bis(trifluoromethyl)-2-iodobenzoate
 1805470-22-7 97%
1g
 1,504.90 USD 2021-06-22

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